Cas no 2172309-64-5 (2-(benzyloxy)carbonyl-6-ethyl-2-azaspiro4.5decane-4-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-6-ethyl-2-azaspiro4.5decane-4-carboxylic acid
• CAS No: 2172309-64-5
• MF: C₂₀H₂₇NO₄
• MW: 345.432686090469
• CID: 6524423
• PubChem ID: 165804555
• Update Time: 2025-06-09

2-(benzyloxy)carbonyl-6-ethyl-2-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)carbonyl-6-ethyl-2-azaspiro4.5decane-4-carboxylic acid
• 2172309-64-5
• EN300-1455747
• 2-[(benzyloxy)carbonyl]-6-ethyl-2-azaspiro[4.5]decane-4-carboxylic acid

• Inchi： 1S/C20H27NO4/c1-2-16-10-6-7-11-20(16)14-21(12-17(20)18(22)23)19(24)25-13-15-8-4-3-5-9-15/h3-5,8-9,16-17H,2,6-7,10-14H2,1H3,(H,22,23)
• InChI Key： AKYFWESTQHPLTM-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C=CC=CC=2)CC21CCCCC2CC)=O

Computed Properties

• Exact Mass: 345.19400834g/mol
• Monoisotopic Mass: 345.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(benzyloxy)carbonyl-6-ethyl-2-azaspiro4.5decane-4-carboxylic acid

Introduction to 2-(benzyloxy)carbonyl-6-ethyl-2-azaspiro4.5decane-4-carboxylic acid (CAS No. 2172309-64-5)

2-(benzyloxy)carbonyl-6-ethyl-2-azaspiro4.5decane-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172309-64-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic amide class, characterized by its unique spiro structure, which combines a nitrogen-containing heterocycle with an ester functionality. The presence of both a benzyloxy carbonyl group and an ethyl substituent on the spirocyclic framework imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug development.

The spiro4.5decane core of this molecule is particularly noteworthy, as spirocyclic compounds are known for their enhanced metabolic stability and improved binding affinity to biological targets. This structural motif has been extensively studied for its potential applications in designing novel therapeutic agents, particularly in the treatment of neurological disorders, cancer, and inflammation-related diseases. The 6-ethyl substitution further modulates the electronic properties of the molecule, influencing its reactivity and interactions with biological systems.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit high selectivity towards specific biological targets. For instance, studies have demonstrated that spirocyclic amides can act as potent inhibitors of enzymes involved in disease pathways, such as kinases and proteases. The benzyloxy carbonyl group in this compound serves as a protecting group for carboxylic acids in peptide synthesis, a crucial step in the development of peptide-based therapeutics.

The pharmaceutical industry has shown particular interest in 2-(benzyloxy)carbonyl-6-ethyl-2-azaspiro4.5decane-4-carboxylic acid due to its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel analogs with improved pharmacokinetic profiles. For example, modifications to the nitrogen heterocycle or the ester functionality have led to compounds with enhanced solubility and bioavailability, critical factors for clinical success.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The spiro4.5decane core provides a rigid scaffold that can be modified to target specific binding pockets in proteins or enzymes. Additionally, the presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of physicochemical properties such as lipophilicity and pKa values. These attributes make it an attractive building block for designing small-molecule inhibitors or agonists.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(benzyloxy)carbonyl-6-ethyl-2-azaspiro4.5decane-4-carboxylic acid and its derivatives. Molecular docking studies have revealed promising interactions with key therapeutic targets, including bromodomain proteins implicated in cancer progression and histone deacetylases (HDACs) involved in neurodegenerative diseases. These findings align with emerging research trends that emphasize structure-based drug design to overcome challenges associated with traditional high-throughput screening methods.

The role of protecting groups like the benzyloxy carbonyl moiety cannot be overstated in modern synthetic organic chemistry. They play a pivotal role in ensuring regioselectivity during multi-step syntheses, particularly when dealing with sensitive functional groups such as carboxylic acids or amines. The stability provided by this group allows chemists to perform reactions under harsh conditions without compromising the integrity of other molecular components.

In conclusion, 2-(benzyloxy)carbonyl-6-ethyl-2-azaspiro4.5decane-4-carboxylic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its spirocyclic framework combined with functional groups like the benzyloxy carbonyl and ethyl substituents makes it a valuable tool for drug discovery efforts aimed at treating diverse diseases. As research continues to uncover new synthetic methodologies and biological targets, this compound is poised to play an increasingly important role in developing next-generation therapeutics.